Cas no 1904367-09-4 (N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide)
N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide
- AKOS025388526
- N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]furan-2-carboxamide
- F6523-2617
- N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)furan-2-carboxamide
- 1904367-09-4
- N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide
-
- Inchi: 1S/C15H11N5O2S/c21-15(12-2-1-6-22-12)16-8-14-18-17-13-4-3-11(19-20(13)14)10-5-7-23-9-10/h1-7,9H,8H2,(H,16,21)
- InChI Key: VSFSPPQONZACIC-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC2=NN=C(CNC(C3=CC=CO3)=O)N2N=1
Computed Properties
- Exact Mass: 325.06334578g/mol
- Monoisotopic Mass: 325.06334578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 114Ų
N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-2617-2μmol |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-5μmol |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-10μmol |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-20μmol |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-1mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-2mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-3mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-4mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-5mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-2617-10mg |
N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}furan-2-carboxamide |
1904367-09-4 | 10mg |
$79.0 | 2023-09-08 |
N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide
Comprehensive Overview of N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide (CAS No. 1904367-09-4)
The compound N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide, identified by its CAS No. 1904367-09-4, represents a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural framework, combining thiophene, triazolopyridazine, and furan moieties, positions it as a promising candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly exploring its potential as a scaffold for designing novel therapeutics, particularly in areas such as enzyme inhibition and receptor modulation.
One of the most compelling aspects of N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide is its versatility in chemical interactions. The presence of the thiophene ring enhances its electron-rich character, making it an excellent participant in π-π stacking interactions, which are crucial for binding to biological targets. Meanwhile, the triazolopyridazine core contributes to its stability and ability to form hydrogen bonds, a feature often exploited in the development of kinase inhibitors. The furan-2-carboxamide tail further diversifies its reactivity, enabling interactions with a wide range of biomolecules.
In recent years, the scientific community has shown a growing interest in heterocyclic compounds like N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide, driven by their potential in addressing unmet medical needs. For instance, searches for "triazolopyridazine derivatives in drug discovery" and "thiophene-based bioactive molecules" have surged, reflecting the demand for innovative therapeutic agents. This compound’s structural complexity aligns well with current trends in precision medicine, where tailored molecular designs are essential for targeting specific disease pathways.
From a synthetic chemistry perspective, CAS No. 1904367-09-4 offers intriguing challenges and opportunities. Its multi-component structure necessitates advanced strategies for efficient synthesis, such as microwave-assisted reactions or catalytic cross-coupling techniques. These methods not only improve yield but also align with the broader push toward sustainable chemistry, a topic frequently searched in relation to "green synthesis of heterocycles." Researchers are also investigating the compound’s potential as a building block for larger, more complex architectures, further expanding its utility.
The pharmacological profile of N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide is another area of active exploration. Preliminary studies suggest its relevance in modulating inflammatory pathways, a hot topic given the rising prevalence of chronic inflammatory diseases. Queries like "anti-inflammatory small molecules" and "novel kinase inhibitors" dominate academic and industrial research, underscoring the compound’s timeliness. Its ability to interact with key enzymes like COX-2 or JAK kinases could pave the way for next-generation treatments.
Beyond its biomedical applications, CAS No. 1904367-09-4 is also being studied for its material science potential. The furan and thiophene units are known for their conductive properties, making the compound a candidate for organic electronics. Searches for "organic semiconductors" and "π-conjugated molecules" highlight the intersection of chemistry and technology, where this molecule could play a transformative role. Its adaptability in both biological and material contexts exemplifies the convergence of disciplines in modern science.
Quality control and analytical characterization of N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide are critical for its successful application. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. These protocols resonate with frequent searches for "analytical methods for heterocyclic compounds," reflecting the importance of rigorous standardization in chemical research. Consistent batch-to-batch reproducibility is essential, particularly when scaling up for preclinical studies.
In summary, N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide (CAS No. 1904367-09-4) stands at the forefront of interdisciplinary research. Its structural ingenuity, combined with its diverse applicability, makes it a subject of enduring interest. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to both healthcare and advanced materials, addressing some of the most pressing challenges of our time.
1904367-09-4 (N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)